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Compound of Interest

Compound Name: Copper neodecanoate

Cat. No.: B8117835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for copper
neodecanoate, a substance of interest in various research and development applications. The

information is presented to meet the needs of a scientific audience, with a focus on detailed

data presentation and an understanding of the experimental basis for safety classifications.

Chemical Identification and Physical Properties
Copper neodecanoate is a copper salt of neodecanoic acid. It is important to distinguish it by

its unique identifiers and understand its physical characteristics for safe handling and storage.

Identifier Value Source

CAS Number 50315-14-5, 68084-48-0 [1][2]

Molecular Formula C20H38CuO4 [1][2]

Molecular Weight 406.06 g/mol [1]

Appearance Dark green liquid [1]

Boiling Point 265.6°C at 760 mmHg [1]

Flash Point 121.3°C [1]

Water Solubility 183 mg/L at 20°C
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Hazard Identification and Classification
Copper neodecanoate is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute oral

toxicity and aquatic toxicity.

Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 2
H411: Toxic to aquatic life with

long lasting effects

GHS Pictograms:

alt text

alt text

Signal Word: Warning

Handling Precautions and Personal Protective
Equipment
Adherence to proper handling procedures and the use of appropriate personal protective

equipment (PPE) are critical to minimize exposure and ensure safety in the laboratory.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection Tightly fitting safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

Not typically required with adequate ventilation.

If aerosols or mists are generated, use a

NIOSH-approved respirator with an appropriate

cartridge.

General Hygiene Practices
Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where copper neodecanoate is handled.

Remove contaminated clothing and wash it before reuse.

The following diagram illustrates the logical workflow for ensuring safe handling of copper
neodecanoate.
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Handling Copper Neodecanoate

Use Engineering Controls
(Fume Hood, Ventilation)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Follow Safe Handling Practices
(Avoid Ingestion, Inhalation, Skin Contact)

Store in a Cool, Dry, Well-Ventilated Area
Away from Incompatible Materials

Have Spill Containment
and Cleanup Procedures in Place

Dispose of Waste According to
Regulations

Safe Handling Achieved

Click to download full resolution via product page

Logical workflow for safe handling of copper neodecanoate.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water. If

irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Experimental Protocols for Toxicological
Assessment
The hazard classifications for copper neodecanoate are determined through standardized

toxicological studies. While specific study reports for this compound are not publicly available,

the methodologies follow established OECD (Organisation for Economic Co-operation and

Development) guidelines.

Acute Oral Toxicity (OECD Guideline 401)
This guideline provides a method for determining the median lethal dose (LD50) of a substance

after a single oral administration.[3][4]

Test Animals: Typically, rats of a standard laboratory strain are used.[3]

Procedure:

Animals are fasted prior to dosing.
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The test substance is administered in a single dose by gavage.

Multiple dose levels are used with a group of animals at each level.

Animals are observed for a period of at least 14 days for signs of toxicity and mortality.

Body weight is recorded weekly.

A post-mortem examination is performed on all animals.

Data Analysis: The LD50 is calculated statistically from the dose-response data. For copper
neodecanoate, an Acute Toxicity Estimate (ATE) for oral exposure is 500 mg/kg, which

corresponds to GHS Category 4.[1]

The following diagram illustrates the experimental workflow for an acute oral toxicity study.
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Acute Oral Toxicity Study (OECD 401)

Select Healthy Young Adult Rodents

Fast Animals Prior to Dosing

Administer Single Oral Dose
(Multiple Dose Groups)

Observe for 14 Days
(Toxicity Signs, Mortality)

Record Body Weight Perform Gross Necropsy

Calculate LD50

Determine GHS Category

Click to download full resolution via product page

Experimental workflow for an acute oral toxicity study.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
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This guideline is used to assess the potential of a substance to cause skin irritation or

corrosion.[5][6]

Test Animals: Albino rabbits are the preferred species.[5]

Procedure:

A small area of the animal's skin is shaved.

A single dose of the test substance is applied to the skin and covered with a gauze patch.

[5]

The patch is removed after a set exposure period (typically 4 hours).

The skin is observed for signs of erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

The severity of the skin reactions is scored.

Data Analysis: The mean scores for erythema and edema are used to classify the

substance's irritation potential. While specific data for copper neodecanoate is not

available, it is generally considered to be a skin irritant.[2]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This guideline evaluates the potential of a substance to cause eye irritation or damage.[7][8]

Test Animals: Albino rabbits are typically used.[7]

Procedure:

A single dose of the test substance is applied to the conjunctival sac of one eye.[7]

The other eye serves as a control.

The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for effects on

the cornea, iris, and conjunctiva.

The severity of any lesions is scored.
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Data Analysis: The scores for corneal opacity, iritis, and conjunctival redness and chemosis

are used to classify the substance's eye irritation potential.

Stability and Reactivity
Chemical Stability: Stable under normal conditions of use and storage.

Conditions to Avoid: Heat, flames, and sparks.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon oxides and copper oxides.

Disposal Considerations
Dispose of copper neodecanoate and its containers in accordance with local, regional, and

national regulations. Do not allow it to enter drains or waterways due to its high aquatic toxicity.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Safety Data Sheet (SDS). Always consult the SDS for the most current

and complete information before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Copper Neodecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8117835#copper-neodecanoate-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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